
TAK-593 DMSO Stock Solution Preparation

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Tak-593

CAS No.: 1005780-62-0
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Get Quote

The table below outlines the standard preparation protocol for a 10 mM TAK-593 stock solution, which is a

common starting point for in vitro assays [1] [2].

Parameter Specification

Solvent Anhydrous DMSO

Typical Concentration 10 mM

Mass for 1 mL of 10 mM solution 4.45 mg

Solubility in DMSO ≥ 48.5 mg/mL (≥ 108.87 mM) [1] [2]

Molecular Weight 445.47 g/mol [1] [2]

Storage Temperature -80°C or -20°C

Recommended Storage Period 6 months at -80°C; 1 month at -20°C [2]

Experimental Use & In Vivo Formulation

TAK-593 stock solutions are typically diluted into aqueous buffers for cellular assays. For animal studies,

specific formulations using additional solvents are required. The table below summarizes key experimental

data and ready-to-use formulations for in vivo studies [1] [2].
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Aspect Protocol / Value

Cellular Assay Example (HUVEC) IC(_{50}) = 0.30 nM (0.3 nM) [1] [2]

Kinase Inhibition Profile
(IC(_{50}))

VEGFR1: 3.2 nM; VEGFR2: 0.95 nM; VEGFR3: 1.1 nM;

PDGFRα: 4.3 nM; PDGFRβ: 13 nM [1] [2]

In Vivo Formulation 1 10% DMSO + 40% PEG300 + 5% Tween-80 + 45% Saline [1]

[2]

In Vivo Formulation 2 10% DMSO + 90% (20% SBE-β-CD in Saline) [1] [2]

In Vivo Formulation 3 10% DMSO + 90% Corn Oil [1] [2]

Final Working Concentration (for
formulations)

≥ 2.67 mg/mL (5.99 mM) [1] [2]

Workflow for Stock Solution Preparation & Use

The following diagram illustrates the complete workflow from preparing the DMSO stock solution to its

application in experiments, incorporating quality control checks based on general best practices for handling

such compounds [3].
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Prepare TAK-593 DMSO Stock

Weigh 4.45 mg TAK-593
(CAS: 1005780-62-0)

Add to 1 mL of anhydrous DMSO

Vortex or sonicate until clear

Aliquot and store at -80°C

Quality Control Check
(Dilute & Analyze by LC-MS)

Dilute for In Vitro Assays Formulate for In Vivo Studies

Proceed with Experiment

Click to download full resolution via product page

Critical Protocol Notes
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Solubility and Handling: The solubility of TAK-593 in DMSO is high (≥ 48.5 mg/mL). When

preparing lower concentrations, ensure the solution is clear after vortexing. Always use anhydrous
DMSO to prevent compound degradation [1] [2].

Storage and Stability:
For long-term stability, store aliquoted stock solutions at -80°C, which is recommended for up to

6 months [2].
Avoid repeated freeze-thaw cycles. Thaw an aliquot at room temperature and use it

immediately.
Quality Control: For critical quantitative work, verifying the concentration of your stock solution is

good practice. This can be done by performing a "dilute and shoot" LC-MS/MS analysis [3].
General Method: Make a significant initial dilution of your high-concentration DMSO stock

(e.g., 1:100) using DMSO or a compatible solvent like acetonitrile. Follow this with a further
dilution (e.g., 1:200) using your LC-MS mobile phase to bring the final DMSO concentration to

an acceptable level for the instrument and to achieve a concentration within the linear range of
your standard curve [3].

In Vivo Dosing: The provided in vivo formulations are designed to be well-tolerated in animals.
Formulation 3 (using corn oil) is noted to be carefully considered if the dosing period exceeds half a

month [1] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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